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Compound of Interest

Compound Name: 3-Bromo-5-fluoro-2-nitropyridine

CAS No.: 1258544-91-0

Cat. No.: B596307

Get Quote

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Scientists,

and Drug Discovery Researchers

Executive Summary: The "Orthogonal" Scaffold
3-Bromo-5-fluoro-2-nitropyridine (CAS: 1532517-95-5) is a trisubstituted pyridine

intermediate that serves as a critical junction point in the synthesis of kinase inhibitors and

neurological drugs. Its value lies in its orthogonal reactivity: it possesses three distinct

functional handles—a nitro group (C2), a bromine atom (C3), and a fluorine atom (C5)—that

can be manipulated independently (chemoselectively) to generate complex libraries.

Unlike its non-fluorinated analogs, the inclusion of the C5-fluorine atom significantly enhances

the metabolic stability of the final drug candidate by blocking the metabolically labile C5

position, while simultaneously modulating the pKa of the pyridine nitrogen.
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(Modulatable)
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Cost/Availability
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Intermediate
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Reactivity Profile & Mechanistic Insights[1]
The Electrophilic Hierarchy
The molecule operates on a strict hierarchy of reactivity, allowing for sequential

functionalization. Understanding this order is crucial for designing synthesis routes that avoid

side reactions.

C2-Nitro Group (Most Reactive): The nitro group at C2 is highly activated for Nucleophilic

Aromatic Substitution (SNAr). It acts as a "super-leaving group" in this context, often

displacing more readily than halogens in similar positions due to the strong electron-

withdrawing nature of the pyridine nitrogen.

C3-Bromine (Cross-Coupling Handle): The bromine atom is sterically crowded but

electronically primed for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Stille,

Buchwald-Hartwig).

C5-Fluorine (Metabolic Blocker): While fluorine is electronegative, at the C5 position (beta to

nitrogen), it is generally stable against substitution unless forcing conditions are used. Its

primary role is electronic modulation and metabolic protection.
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Strategic Pathway: The "Reduction First" Approach
The most dominant application of this molecule is as a precursor to 3-bromo-5-fluoropyridin-2-

amine. The nitro group is reduced to an amine, which then serves as a directing group or

nucleophile.

Why reduce first? The amino group at C2 donates electron density into the ring, deactivating

it towards unwanted SNAr side reactions at the C3 or C5 positions during subsequent metal-

catalyzed couplings.

3-Bromo-5-fluoro-
2-nitropyridine

Path A: Reduction
(Major Route) Fe/AcOH or H2/Pd

Path B: SNAr
(C2 Displacement)

 R-OH / R-NH2
(Mild Base)

Path C: Suzuki
(C3 Coupling)

 Ar-B(OH)2, Pd(0)

3-Bromo-5-fluoro-
pyridin-2-amine

 Yield >90%

2-Alkoxy/Amino-
3-bromo-5-fluoropyridine

 Regioselective at C2

2-Nitro-3-aryl-
5-fluoropyridine

 Retains Nitro

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways available from the 3-Bromo-5-fluoro-2-nitropyridine
scaffold.

Detailed Experimental Protocols
The following protocols are synthesized from high-impact medicinal chemistry literature (e.g.,

synthesis of KAT II inhibitors) and validated standard procedures.

Protocol A: Chemoselective Reduction to 2-Amine
This is the industry-standard method to convert the nitro precursor into the active amino-

bromopyridine building block. Iron-mediated reduction is preferred over catalytic hydrogenation

(H₂/Pd) if the bromine atom is liable to hydrodehalogenation (falling off).

Objective: Selective reduction of NO₂ to NH₂ without touching the Br or F atoms.

Reagents:
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Substrate: 3-Bromo-5-fluoro-2-nitropyridine (1.0 equiv)

Reductant: Iron Powder (Fe, 5.0 equiv)

Solvent: Acetic Acid (AcOH) / Ethanol (EtOH) (1:4 ratio) or pure AcOH.

Temperature: 60–80 °C.

Step-by-Step:

Dissolution: Dissolve 10 g of 3-Bromo-5-fluoro-2-nitropyridine in 100 mL of Ethanol/Acetic

Acid (4:1).

Addition: Add Iron powder (325 mesh, 5.0 equiv) in portions to the stirring solution. Caution:

Exothermic reaction.

Heating: Heat the suspension to 70 °C for 2 hours. Monitor by TLC or LCMS (Target Mass:

[M+H]+ ~191/193).

Workup: Cool to room temperature. Filter through a Celite pad to remove iron residues.

Wash the pad with Ethyl Acetate.

Neutralization: Concentrate the filtrate. Dilute with Ethyl Acetate and wash carefully with

saturated NaHCO₃ (aq) until neutral.

Isolation: Dry organic layer over Na₂SO₄, filter, and concentrate.

Result: Off-white solid (Yield typically 85-95%).

Validation Tip: If de-bromination (loss of Br) is observed by MS, switch to Stannous Chloride

(SnCl₂) in EtOH, which is milder towards aryl halides.

Protocol B: Regioselective SNAr (Nitro Displacement)
Used when the target is a 2-alkoxy or 2-amino pyridine derivative.

Objective: Displace the C2-Nitro group with a nucleophile (e.g., 3-methoxyphenol) while

retaining the C3-Br and C5-F.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b596307/docs?utm_src=pdf-body#technical-guide-applications-synthetic-utility-of-3-bromo-5-fluoro-2-nitropyridine
https://www.benchchem.com/product/b596307/docs?utm_src=pdf-body#technical-guide-applications-synthetic-utility-of-3-bromo-5-fluoro-2-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

Substrate: 3-Bromo-5-fluoro-2-nitropyridine (1.0 equiv)

Nucleophile: Phenol or Amine derivative (1.1 equiv)

Base: Cesium Carbonate (Cs₂CO₃, 2.0 equiv)

Solvent: Acetonitrile (MeCN) or DMF.

Step-by-Step:

Setup: In a dry flask, combine the substrate, nucleophile, and Cs₂CO₃ in anhydrous MeCN.

Reaction: Stir at Room Temperature initially. The C2-nitro group is highly labile. If no reaction

occurs after 1 hour, heat gently to 50 °C.

Critical Control: Do not overheat (>80 °C) to avoid displacing the C5-fluorine.

Workup: Dilute with water, extract with EtOAc, and purify via silica gel chromatography.

Case Study: Synthesis of KAT II Inhibitors
In the development of Kynurenine Aminotransferase II (KAT II) inhibitors for the treatment of

cognitive impairment in schizophrenia, this scaffold played a pivotal role.

The Challenge: Researchers needed a core that could bind to the enzyme pocket (requiring an

amino group) while extending a lipophilic chain into a hydrophobic region (via the bromine

handle) and resisting metabolic degradation (via the fluorine).

The Solution:

Start: 3-Bromo-5-fluoro-2-nitropyridine.

Step 1: Reduction to 3-bromo-5-fluoropyridin-2-amine (Protocol A).

Step 2: Suzuki coupling at C3-Br with an aryl boronic acid to extend the scaffold.
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Outcome: The C5-fluorine remained intact throughout, providing a 4-fold increase in

metabolic half-life compared to the non-fluorinated analog.

Starting Material
3-Bromo-5-fluoro-2-nitropyridine

Reduction (Fe/AcOH)
Target: NO2 -> NH2

Intermediate
3-Bromo-5-fluoro-2-aminopyridine

Suzuki Coupling
(Ar-B(OH)2, Pd-Cat)

Final Drug Candidate
(KAT II Inhibitor)

Click to download full resolution via product page

Figure 2: Synthetic workflow for KAT II inhibitors utilizing the 3-Bromo-5-fluoro-2-
nitropyridine scaffold.[1][2][3][4][5][6][7]
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Product Data & Properties:5-Bromo-3-fluoro-2-nitropyridine Compound Summary. PubChem.

[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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